Cas no 2407535-11-7 (5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde)

• Product Name: 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde
• CAS No: 2407535-11-7
• MF: C₁₂H₁₆FN₃O
• MW: 237.27
• CID: 5096312
• PubChem ID: 153378601
• Update Time: 2025-11-06

5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 5-[[1-(3-fluoropropyl)-3-azetidinyl]amino]-
• 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde
• DB-426774
• 2407535-11-7
• SY323309
• SCHEMBL23127068
• E80045
• 5-[[1-(3-Fluoropropyl)-3-azetidinyl]amino]pyridine-2-carbaldehyde
• PS-18830
• 5-((1-(3-FLUOROPROPYL)AZETIDIN-3-YL)AMINO)PICOLINALDEHYDE

• Inchi： 1S/C12H16FN3O/c13-4-1-5-16-7-12(8-16)15-10-2-3-11(9-17)14-6-10/h2-3,6,9,12,15H,1,4-5,7-8H2
• InChI Key： ASIBRPATPHHBJC-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(NC2CN(CCCF)C2)C=C1

Computed Properties

• Exact Mass: 237.12774030g/mol
• Monoisotopic Mass: 237.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde

Comprehensive Overview of 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde (CAS No. 2407535-11-7)

5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde (CAS No. 2407535-11-7) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine-carbaldehyde derivatives, which are widely explored for their bioactive properties. The presence of both azetidine and fluoropropyl moieties in its structure enhances its versatility in drug design, particularly in targeting enzymes and receptors involved in neurodegenerative diseases and metabolic disorders.

Recent studies highlight the growing interest in fluorinated compounds like 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde, as fluorine atoms often improve metabolic stability and bioavailability. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. The compound’s CAS No. 2407535-11-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug discovery pipelines.

In the context of green chemistry, the synthesis of 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde has been optimized to reduce hazardous byproducts, addressing environmental concerns. This aligns with the increasing demand for sustainable synthetic routes in the pharmaceutical industry. Additionally, its azetidine ring is a hotspot in fragment-based drug design, as it offers conformational rigidity—a key factor in improving target selectivity.

The compound’s pyridine-2-carbaldehyde core is another area of interest, as it serves as a versatile intermediate for constructing bioconjugates and proteolysis-targeting chimeras (PROTACs). These applications are pivotal in modern therapeutics, especially for diseases like cancer and autoimmune disorders. Searches for PROTAC technology and small-molecule degraders often intersect with queries about this compound, underscoring its interdisciplinary appeal.

From an analytical perspective, 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde is characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and stereochemistry, critical for reproducibility in research. The compound’s CAS No. 2407535-11-7 is a vital identifier in patent literature, where it is often cited for its role in novel therapeutic formulations.

In summary, 5-[[1-(3-fluoropropyl)azetidin-3-yl]amino]pyridine-2-carbaldehyde represents a promising scaffold in contemporary chemical research. Its structural complexity and functional diversity make it a valuable candidate for further exploration in drug development, material science, and catalysis. As the scientific community continues to prioritize molecular innovation, this compound is poised to remain a focal point in cutting-edge studies.